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Compound of Interest

Compound Name: Anti-inflammatory agent 41

Cat. No.: B12383136 Get Quote

Technical Support Center: Agent 41
(Antitubercular Agent-41)
Disclaimer: The information provided pertains to "Antitubercular agent-41" (CAS No. 901032-

23-3). While the query specified "Anti-inflammatory agent 41," publicly available data for a

compound with this exact designation and corresponding stability data is limited.

"Antitubercular agent-41" is the most closely related, identifiable compound for which storage

and stability information is available. This agent is documented primarily for its antibacterial and

antitubercular properties.[1][2][3] Any potential anti-inflammatory effects have not been

substantiated in the available literature. This guide is intended for research use only.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the recommended storage conditions for "Antitubercular agent-41" powder?

A: For optimal stability, the powdered form of "Antitubercular agent-41" should be stored at

-20°C for long-term storage (up to 3 years) or at 4°C for shorter periods (up to 2 years).[4]

Q2: How should I store "Antitubercular agent-41" once it is dissolved in a solvent?

A: Stock solutions of "Antitubercular agent-41" should be stored at -80°C for up to 6 months or

at -20°C for up to 1 month.[4][5] It is crucial to use freshly opened, anhydrous DMSO for
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dissolution, as the compound's solubility can be significantly impacted by hygroscopic (water-

absorbing) DMSO.[4]

Q3: My compound won't fully dissolve in DMSO. What should I do?

A: "Antitubercular agent-41" may require ultrasonic treatment to fully dissolve in DMSO.[4]

Ensure you are using new, anhydrous DMSO, as absorbed moisture can affect solubility. If

solubility issues persist, consider preparing a more dilute stock solution.

Q4: Can I store the stock solution at 4°C?

A: It is not recommended to store stock solutions at 4°C. The stability of the compound in

solvent is significantly better at sub-zero temperatures. For short-term storage, -20°C is

acceptable, while -80°C is recommended for longer-term storage to maintain integrity.[4][5]

Q5: How is the compound shipped, and what should I do upon receipt?

A: "Antitubercular agent-41" is typically shipped with an ice pack to maintain a cool

environment during transit.[1][2] Upon receipt, the compound should be immediately

transferred to the appropriate storage conditions as outlined in the tables below.

Data Presentation
Stability of Solid Form

Storage Temperature Shelf Life Source(s)

-20°C ≥ 2 years (up to 3 years) [1][4]

4°C Up to 2 years [4]

Stability of Stock Solutions (in DMSO)
Storage Temperature Shelf Life Source(s)

-80°C Up to 6 months [4][5]

-20°C Up to 1 month [4][5]
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Experimental Protocols & Workflows
While specific experimental protocols for stability-indicating assays of "Antitubercular agent-41"

are not publicly available, a general workflow for handling and preparing the compound for an

experiment is provided below.

General Workflow for Compound Handling and
Preparation
Caption: General workflow for handling and preparing "Antitubercular agent-41".

Logical Troubleshooting for Stability Issues

Unexpected Experimental Results
(Possible Compound Degradation?)

Were storage conditions
(temp, duration) correct?

Was anhydrous DMSO used?
Was stock solution clear?

Yes

Outcome: Compound may be degraded.
Action: Use a fresh vial.

No

Were freeze-thaw cycles avoided?
Were aliquots used?

Yes

Outcome: Poor solubility or hydrolysis.
Action: Prepare fresh stock with

anhydrous DMSO.

No

Outcome: Degradation from handling.
Action: Implement single-use aliquots.

No

If all checks pass, investigate
other experimental variables.

Yes
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Caption: Troubleshooting logic for potential stability issues of Agent 41.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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